N-((4-butyl-5-((2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)-4-methoxybenzamide

• IUPAC Name: N-[[4-butyl-5-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]-4-methoxybenzamide
• InChI: InChI=1S/C27H34N6O3S/c1-3-4-14-33-24(19-28-26(35)21-10-12-23(36-2)13-11-21)29-30-27(33)37-20-25(34)32-17-15-31(16-18-32)22-8-6-5-7-9-22/h5-13H,3-4,14-20H2,1-2H3,(H,28,35)
• InChI Key: OMWAQKWBOKNFON-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C(=NN=C1SCC(=O)N2CCN(CC2)C3=CC=CC=C3)CNC(=O)C4=CC=C(C=C4)OC
• Molecular Formula: C27H34N6O3S
• Molecular Weight: 522.7 g/mol

Description

N-((4-butyl-5-((2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)-4-methoxybenzamide is a useful research compound. Its molecular formula is C27H34N6O3S and its molecular weight is 522.67. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Properties

• A study on the synthesis and antimicrobial screening of benzamides incorporating the thiazole ring demonstrated valuable therapeutic interventions against bacterial and fungal infections (Desai, Rajpara, & Joshi, 2013). The study suggests that compounds with structural similarities might possess antimicrobial activities, indicating a potential research direction for the compound of interest.

Anticonvulsant Activities

• Research on 4-thiazolidinone derivatives as agonists of benzodiazepine receptors showed significant anticonvulsant activity in models of electroshock and pentylenetetrazole-induced lethal convulsions (Faizi et al., 2017). This indicates the potential of structurally related compounds in the development of new anticonvulsant agents.

Receptor Binding and Selectivity

• A study on the synthesis and binding profile of constrained analogues of benzamides as potent dopamine D3 receptor ligands suggested a method to improve receptor affinity and selectivity (Leopoldo et al., 2006). Such insights could be relevant for tailoring the compound of interest for specific receptor targets in neurological conditions.